Cas no 109571-87-1 (5-Isoquinolinamine,N-phenyl-)

• Product Name: 5-Isoquinolinamine,N-phenyl-
• CAS No: 109571-87-1
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• CID: 128483
• PubChem ID: 13497488
• Update Time: 2025-04-18

5-Isoquinolinamine,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinamine,N-phenyl-
• 5-Isoquinolinamine,N-phenyl-(9CI)
• N-Phenylisoquinolin-5-amine
• 109571-87-1

• Inchi： 1S/C15H12N2/c1-2-6-13(7-3-1)17-15-8-4-5-12-11-16-10-9-14(12)15/h1-11,17H
• InChI Key： DOHVVKMJNAQILD-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 220.10016
• Monoisotopic Mass: 220.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92